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Compound of Interest

Compound Name: 3-isocyanato-2,4-dimethylpentane

CAS No.: 2649017-15-0

Cat. No.: B6189194

Get Quote

Part 1: Executive Summary & Physicochemical
Profile
3-isocyanato-2,4-dimethylpentane is a specialized aliphatic isocyanate characterized by

significant steric bulk. Unlike linear isocyanates (e.g., Hexamethylene Diisocyanate - HDI), the

isocyanate (-NCO) group in this molecule is flanked by two isopropyl moieties at the C2 and C4

positions. This structural feature imparts unique solubility and kinetic stability profiles.

Effective utilization of this compound requires a strict distinction between solubility

(thermodynamic miscibility) and compatibility (chemical inertness). While the compound is

miscible with many organic solvents, its electrophilic nature renders it incompatible with protic

media.

Physicochemical Properties (Predicted & Analogous)
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Property Value / Characteristic Relevance to Solubility

Molecular Formula C₈H₁₅NO Lipophilic backbone.

Molecular Weight 141.21 g/mol

Low molecular weight

facilitates broad organic

miscibility.

LogP (Predicted) ~3.7
Highly lipophilic; insoluble in

water.

Polarity Moderate (Dipolar -NCO)
Soluble in polar aprotic and

non-polar solvents.

Physical State Liquid
Miscible with other organic

liquids.[1]

Reactivity Class Electrophile
Reacts with nucleophiles (OH,

NH₂, SH).

Part 2: Solubility & Compatibility Matrix
The following matrix categorizes solvents based on their suitability for processing 3-
isocyanato-2,4-dimethylpentane.

Recommended Solvents (Inert & Miscible)
These solvents dissolve the compound without chemical degradation, provided they are

anhydrous (<0.05% water content).

Hydrocarbons: n-Hexane, Cyclohexane, Toluene, Xylene.

Use Case: Extraction, non-polar reactions, storage.

Chlorinated Solvents: Dichloromethane (DCM), Chloroform, 1,2-Dichloroethane.

Use Case: High-solubility media for synthesis; DCM is excellent for low-temperature

reactions.

Esters & Ketones: Ethyl Acetate, Isopropyl Acetate, Acetone, Methyl Ethyl Ketone (MEK).
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Note: Must be strictly urethane-grade (free of alcohols/water).

Ethers: Tetrahydrofuran (THF), Diethyl Ether, 1,4-Dioxane, MTBE.

Note: Peroxides must be removed; THF is ideal for organometallic coupling.

Incompatible Solvents (Reactive)
These solvents will dissolve the compound but immediately initiate decomposition or

derivatization.

Water: Rapid hydrolysis to the corresponding amine (3-amino-2,4-dimethylpentane) and CO₂

evolution (polyurea formation).

Alcohols: Methanol, Ethanol, Isopropanol. Forms carbamates (urethanes).

Amines: Pyridine (nucleophilic catalyst risk), Primary/Secondary amines. Forms ureas.

Conditional Solvents (Use with Caution)
Polar Aprotics (DMF, DMSO, NMP):

Risk:[2] These are highly hygroscopic. "Dry" commercial grades often contain enough

water to degrade the isocyanate.

Side Reaction: At high temperatures (>100°C), DMSO can oxidize isocyanates; DMF can

decompose to form dimethylamine, which then reacts with the isocyanate.

Part 3: Mechanistic Insights & Visualizations
Steric Hindrance & Reactivity
The 2,4-dimethyl substitution pattern creates a "steric pocket" around the C3 isocyanate group.

Kinetic Stabilization: Nucleophilic attack (e.g., by water) is slower compared to linear HDI.

This allows for slightly longer handling times in open air, though moisture exclusion remains

critical.
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Solvation Shell: In non-polar solvents (Hexane), the lipophilic isopropyl wings interact

favorably with the solvent, preventing aggregation.

Decision Logic for Solvent Selection

Select Solvent for
3-isocyanato-2,4-dimethylpentane

Is the solvent Protic?
(Contains -OH, -NH, -SH)

STOP: REACTIVE
Forms Ureas/Carbamates

Yes

Is Water Content < 0.05%?

No (Aprotic)

Protocol: Dry Solvent
(Mol. Sieves / Distillation)

No

Required Polarity?

Yes

Use: Hexane, Toluene
(Storage/Extraction)

Low

Use: DCM, THF, EtOAc
(Synthesis/Processing)

High

Caution: DMF/DMSO
(Check Temp & Amine impurities)

Very High

Click to download full resolution via product page

Figure 1: Decision tree for selecting an appropriate solvent system, emphasizing the exclusion

of protic sources.

Part 4: Experimental Protocols
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Protocol: Solvent Quality Verification (The "Isocyanate
Spike" Test)
Before committing valuable bulk material, validate solvent quality using this self-validating

protocol.

Objective: Confirm solvent is free of nucleophilic impurities (water, alcohols).

Preparation: In a dry 20 mL scintillation vial, add 10 mL of the target solvent (e.g., Ethyl

Acetate).

Spike: Add 100 µL of 3-isocyanato-2,4-dimethylpentane.

Observation (T=0): Solution should be clear and colorless.

Incubation: Seal under N₂/Ar and let stand for 1 hour at room temperature.

Analysis:

Visual: Turbidity or white precipitate indicates polyurea formation (wet solvent).

TLC/GC: Spot on TLC. If a new baseline spot appears (urea), the solvent is compromised.

Action: If precipitate forms, re-dry solvent over 4Å Molecular Sieves for 24 hours and re-test.

Protocol: Quenching & Disposal
Never dispose of active isocyanate solutions directly into aqueous waste (risk of pressure

buildup/explosion).

Quench Solution: Prepare a mixture of 90% Water / 5% Surfactant / 5% Ammonia (or

Sodium Carbonate).

Slow Addition: Add the isocyanate waste solution slowly to the agitated quench solution.

Ventilation: Allow to stand in a fume hood for 48 hours to ensure complete evolution of CO₂.
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Disposal: Dispose of the resulting solid/liquid mixture as non-hazardous organic waste

(check local regulations).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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